Cas no 2649047-71-0 (2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene)

• Product Name: 2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene
• CAS No: 2649047-71-0
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 6431190
• PubChem ID: 165695055
• Update Time: 2025-07-14

2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene
• 2649047-71-0
• 2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopenta[b]thiophene
• EN300-1733144

• Inchi： 1S/C11H13NOS/c1-11(2,12-7-13)10-6-8-4-3-5-9(8)14-10/h6H,3-5H2,1-2H3
• InChI Key： MKCRCPOLDWSSNO-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCC2)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene

Introduction to 2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene (CAS No. 2649047-71-0)

2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene (CAS No. 2649047-71-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its complex molecular structure, holds potential applications in various advanced technologies, including organic electronics and pharmaceuticals. This article aims to provide a comprehensive overview of the compound, highlighting its chemical properties, synthesis methods, and potential applications based on the latest research findings.

The molecular formula of 2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene is C₁₃H₁₃NOS. The compound features a cyclopentabthiophene core with an isocyanate functional group attached to an isopropyl moiety. The cyclopentabthiophene core is a cyclic structure composed of five-membered rings containing sulfur atoms, which imparts unique electronic and optical properties to the molecule. The isocyanate group, on the other hand, is highly reactive and can participate in various chemical reactions, making it a valuable functional group in synthetic chemistry.

Recent studies have explored the synthesis of 2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene using different methodologies. One common approach involves the reaction of 4H,5H,6H-cyclopentabthiophene with isocyanates under controlled conditions. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. The synthetic route typically involves multiple steps, including the formation of the cyclopentabthiophene core and subsequent functionalization with the isocyanate group.

The physical properties of 2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene are also of great interest. The compound exhibits excellent thermal stability and solubility in common organic solvents such as dichloromethane and tetrahydrofuran. These properties make it suitable for use in solution-based processing techniques, which are widely employed in the fabrication of organic electronic devices. Additionally, the compound's optical properties have been studied extensively using techniques such as UV-Vis spectroscopy and photoluminescence measurements. These studies have revealed that 2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene exhibits strong absorption in the visible region and efficient photoluminescence, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In the realm of materials science, 2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene has shown potential as a building block for constructing advanced functional materials. Its ability to form stable polymers through reactions with other monomers has been explored in several studies. For instance, researchers have synthesized conjugated polymers containing 2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene units and demonstrated their use in field-effect transistors (FETs) and sensors. These polymers exhibit high charge carrier mobility and excellent environmental stability, which are crucial for their performance in electronic devices.

Beyond its applications in materials science, 2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene has also attracted attention in the pharmaceutical industry. The presence of the isocyanate group allows for facile modification of the molecule to introduce bioactive functionalities. Recent research has focused on exploring the biological activity of derivatives of 2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene. For example, studies have shown that certain derivatives exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that 2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene-based compounds could be developed into novel therapeutic agents for treating various diseases.

In conclusion, 2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene (CAS No. 2649047-71-0) is a multifaceted compound with a wide range of potential applications in organic electronics and pharmaceuticals. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and performance, 2-(2-isocyanatopropan-2-yl)-4H,5H,6H-cyclopentabthiophene-based materials are likely to play an increasingly important role in advancing technology and healthcare.